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Compound of Interest

Compound Name: 2,4-Difluorobiphenyl

Cat. No.: B1582794 Get Quote

An In-Depth Technical Guide to the Health and Safety of 2,4-Difluorobiphenyl

This guide provides comprehensive health and safety information for researchers, scientists,

and drug development professionals working with 2,4-Difluorobiphenyl (CAS No. 37847-52-

2). The protocols and recommendations herein are synthesized from authoritative safety data

sheets and chemical databases to ensure a high standard of scientific integrity and

occupational safety. The core principle of this guide is to explain the causality behind safety

measures, empowering laboratory personnel to handle this compound with an informed and

proactive approach to risk mitigation.

Compound Profile and Physicochemical Properties
2,4-Difluorobiphenyl is a halogenated aromatic hydrocarbon that serves as a key intermediate

and building block in the synthesis of pharmaceuticals and other biologically active molecules.

[1] Its utility in drug development often stems from the strategic incorporation of fluorine atoms

to enhance metabolic stability and lipophilicity.[1] However, its chemical nature also

necessitates stringent safety protocols.

At room temperature, it appears as a white to off-white crystalline solid.[1][2] Understanding its

physical properties is the first step in assessing potential exposure routes and designing

appropriate controls.

Table 1: Physicochemical Properties of 2,4-Difluorobiphenyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582794?utm_src=pdf-interest
https://www.benchchem.com/product/b1582794?utm_src=pdf-body
https://www.benchchem.com/product/b1582794?utm_src=pdf-body
https://www.benchchem.com/product/b1582794?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-4-difluorobiphenyl-dic23130.html
https://www.guidechem.com/encyclopedia/2-4-difluorobiphenyl-dic23130.html
https://www.guidechem.com/encyclopedia/2-4-difluorobiphenyl-dic23130.html
https://www.chemicalbook.com/price-india/2-4-Difluorobiphenyl.htm
https://www.benchchem.com/product/b1582794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 37847-52-2 [3][4][5]

Molecular Formula C12H8F2 [1][3][4]

Molecular Weight 190.19 g/mol [4][5][6]

Appearance
White to off-white crystalline

solid
[1][2]

Melting Point 63 °C [2][4]

Boiling Point ~243.7 °C (Predicted) [2][4]

Solubility

Sparingly soluble in water.

Slightly soluble in acetonitrile

and chloroform.

[1][2][4]

Storage Temperature 2-8°C [1][2]

Hazard Identification and Toxicological Summary
2,4-Difluorobiphenyl is classified as a hazardous substance. Exposure can lead to irritation of

the skin, eyes, and respiratory system.[3][4] It is also recognized as being very toxic to aquatic

life, with long-lasting effects, mandating careful handling to prevent environmental release.[3][4]

[7]

Table 2: GHS Hazard Classification for 2,4-Difluorobiphenyl
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Damage/Irritation
2A

H319: Causes

serious eye

irritation

Warning GHS07

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

Warning GHS07

Hazardous to the

Aquatic

Environment,

Acute

1
H400: Very toxic

to aquatic life
Warning GHS09

Hazardous to the

Aquatic

Environment,

Chronic

1

H410: Very toxic

to aquatic life

with long lasting

effects

Warning GHS09

Source: Data synthesized from multiple safety data sheets.[3][6]

The toxicological properties have not been fully investigated, which underscores the

importance of treating the compound with a high degree of caution and minimizing all potential

exposures.[8]

The Hierarchy of Controls: A Systematic Approach
to Safety
The most effective strategy for managing laboratory hazards follows a "Hierarchy of Controls."

This systematic approach prioritizes the most effective and reliable control measures over less
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effective ones. Reliance on Personal Protective Equipment (PPE) is considered the last line of

defense.
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Most Effective

Moderately Effective

Least Effective

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training, Signage)

Primary barrier is physical removal of hazard

Personal Protective Equipment
(e.g., Gloves, Goggles, Lab Coat)

Secondary barrier relies on worker behavior

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Type

Immediate Action

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with plenty of soap and water

for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Continue rinsing for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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